Cas no 2194216-54-9 (1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one
• CAS No: 2194216-54-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6350814
• PubChem ID: 126856692
• Update Time: 2025-05-26

1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one
• 2194216-54-9
• 1-[4-(2-hydroxycyclobutyl)piperazin-1-yl]ethan-1-one
• 1-[4-(2-hydroxycyclobutyl)piperazin-1-yl]ethanone
• AKOS032844394
• F6438-7085

• Inchi： 1S/C10H18N2O2/c1-8(13)11-4-6-12(7-5-11)9-2-3-10(9)14/h9-10,14H,2-7H2,1H3
• InChI Key： RTVPLTNMNZEJCD-UHFFFAOYSA-N
• SMILES： OC1CCC1N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one

Research Briefing on 1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one (CAS: 2194216-54-9): Recent Advances and Applications

1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one (CAS: 2194216-54-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazine and cyclobutyl structural motifs, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and oncology. The following briefing provides an overview of the latest research developments, synthesis methodologies, and biological activities associated with this compound.

Recent studies have focused on the synthesis and optimization of 1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one, with particular emphasis on its stereochemistry and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route that achieves high enantiomeric purity, which is critical for its pharmacological efficacy. The compound's ability to modulate specific neurotransmitter receptors, such as the serotonin and dopamine receptors, has been investigated, suggesting its potential as a therapeutic agent for neuropsychiatric conditions.

In addition to its CNS applications, 1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one has been explored for its anti-cancer properties. Preclinical studies have demonstrated its inhibitory effects on certain kinase pathways involved in tumor proliferation. For instance, a 2024 study in Cancer Research highlighted its role as a selective inhibitor of the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings underscore the compound's dual utility in both neurological and oncological research.

The compound's safety profile and metabolic stability have also been subjects of recent investigations. Pharmacokinetic studies in animal models have shown favorable bioavailability and low toxicity, making it a viable candidate for further clinical development. However, challenges such as blood-brain barrier penetration and potential drug-drug interactions remain areas of active research. Ongoing studies are employing advanced computational modeling and in vitro assays to address these issues.

In conclusion, 1-4-(2-hydroxycyclobutyl)piperazin-1-ylethan-1-one (CAS: 2194216-54-9) represents a promising scaffold for drug development, with applications spanning multiple therapeutic areas. Its unique chemical structure and biological activity profile make it a valuable subject for future research. Continued efforts to optimize its synthesis, elucidate its mechanism of action, and evaluate its clinical potential are expected to yield significant advancements in the coming years.